Cas no 1214381-18-6 (3-Phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid)

3-Phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid structure
1214381-18-6 structure
Product Name:3-Phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid
CAS No:1214381-18-6
MF:C13H8F3NO2
MW:267.203333854675
CID:4686381
Update Time:2023-08-15

3-Phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid
    • 3-Phenyl-6-(trifluoromethyl)-2-pyridinecarboxylic acid
    • Inchi: 1S/C13H8F3NO2/c14-13(15,16)10-7-6-9(11(17-10)12(18)19)8-4-2-1-3-5-8/h1-7H,(H,18,19)
    • InChI Key: QXAGTHLCAJALML-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C(C(=O)O)=N1)C1C=CC=CC=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Topological Polar Surface Area: 50.2
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